Cas no 1950-08-9 (Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-)

• Product Name: Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-
• CAS No: 1950-08-9
• MF: C₁₂H₂₄N₆P₂S₂
• MW: 378.436679840088
• CID: 185868
• PubChem ID: 101413
• Update Time: 2025-04-19

Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-
• thiodipin
• 1,4-Bis(bis(1-aziridinyl)phosphinothioyl)piperazine
• 1,4-bis[bis(aziridin-1-yl)phosphorothioyl]piperazine
• BRN 0629376
• NSC 514540
• Phosphine sulfide, 1,4-piperazinediylbis(bis(1-aziridinyl)-
• Piperazine, 1,4-bis(bis(1-aziridinyl)phosphinothioyl)-
• Thiodipine
• 1,4-bis(bis-(1-aziridinyl)thiophosphinyl)piperazine
• 1950-08-9
• CHEMBL454641
• DTXSID10173153
• 6TF8Z8Y8ZY
• UNII-6TF8Z8Y8ZY
• AKOS015995626
• NSC514540
• NSC-514540
• bis(aziridin-1-yl)-[4-[bis(aziridin-1-yl)phosphinothioyl]piperazin-1-yl]-sulfanylidene-lambda5-phosphane

• Inchi： 1S/C12H24N6P2S2/c21-19(15-5-6-15,16-7-8-16)13-1-2-14(4-3-13)20(22,17-9-10-17)18-11-12-18/h1-12H2
• InChI Key： QLCWKDAVQRSLQM-UHFFFAOYSA-N
• SMILES： S=P(N1CC1)(N1CC1)N1CCN(CC1)P(N1CC1)(N1CC1)=S

Computed Properties

• Exact Mass: 378.09832
• Monoisotopic Mass: 378.09791113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 18.52